5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

• IUPAC Name: 5-bromo-1-methyl-2-oxopyridine-4-carboxylic acid
• InChI: InChI=1S/C7H6BrNO3/c1-9-3-5(8)4(7(11)12)2-6(9)10/h2-3H,1H3,(H,11,12)
• InChI Key: AJSDEQNLENCSFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)C(=O)O)Br
• Molecular Formula: C7H6BrNO3
• Molecular Weight: 232.03 g/mol
• CAS No.: 1779998-57-0

Description

5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is a compound with the molecular weight of 232.03. It is also known as 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid.

Synthesis Analysis

The synthesis of 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives, which are useful as drug precursors or perspective ligands, can be achieved by the reaction of Meldrum’s acid with triethyl orthoformate and aniline.

Molecular Structure Analysis

The IUPAC name of this compound is 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid. The InChI code is 1S/C7H6BrNO3/c1-9-3-4 (8)2-5 (6 (9)10)7 (11)12/h2-3H,1H3, (H,11,12).

Chemical Reactions Analysis

2,2-Dimethyl-5- ( (phenylamino)methylene)-1,3-dioxane-4,6-dione, prepared by the reaction of Meldrum’s acid with triethyl orthoformate and aniline, reacts with active methylene nitriles to afford 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature.

Scientific Research Applications

Synthesis of Pyridine Derivatives

An efficient synthesis route for pyridine derivatives involving "5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid" showcases its utility in creating complex molecules. These pyridine derivatives are essential for studying the interaction with various receptors in the brain, highlighting its role in advancing neurochemical research. The synthesis process focuses on the reaction dynamics and chemical transformations, providing a base for developing potentially therapeutic compounds (Hirokawa, Horikawa, & Kato, 2000).

Radiosynthesis for SPECT Studies

The compound's derivative, "5,7-dibromo-4-oxo-1,4-dihydroquinoline-2-carboxylic acid," was synthesized for potential use as a SPECT tracer for N-methyl-D-aspartate receptor studies in the human brain. This application underscores the importance of "this compound" and its derivatives in developing diagnostic tools for neurological disorders, emphasizing its contribution to medical imaging technology (Dumont & Slegers, 1996).

Exploration of Chemical Properties

Research into the chemical reactions and properties of "this compound" and its derivatives provides insights into their potential applications in various fields, including materials science and pharmaceuticals. This involves studying the compound's reactivity, stability, and interactions with other chemicals, which can lead to new materials or drug candidates (Pandian, Naushad, Vijayakumar, Peters, & Nanjappagounder, 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H312, H332. The precautionary statements are P261, P264, P270, P271, P280, P301, P301, P302, P304, P312, P330, P340, P352, P363.